Cas no 120356-08-3 (N-9-2-(Acetyloxy)ethoxymethyl-6-chloro-9H-purin-2-ylacetamide)

• Product Name: N-9-2-(Acetyloxy)ethoxymethyl-6-chloro-9H-purin-2-ylacetamide
• CAS No: 120356-08-3
• MF: C₁₂H₁₄ClN₅O₄
• MW: 327.723660945892
• CID: 2891216
• Update Time: 2025-05-19

N-9-2-(Acetyloxy)ethoxymethyl-6-chloro-9H-purin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[9-[[2-(Acetyloxy)ethoxy]methyl]-6-chloro-9H-purin-2-yl]acetamide
• Acyclovir Impurity 27
• N-9-2-(Acetyloxy)ethoxymethyl-6-chloro-9H-purin-2-ylacetamide

• Inchi： 1S/C12H14ClN5O4/c1-7(19)15-12-16-10(13)9-11(17-12)18(5-14-9)6-21-3-4-22-8(2)20/h5H,3-4,6H2,1-2H3,(H,15,16,17,19)
• InChI Key： GTLFKNKZRGXTBY-UHFFFAOYSA-N
• SMILES： C(NC1=NC(Cl)=C2C(=N1)N(COCCOC(C)=O)C=N2)(=O)C

Additional information on N-9-2-(Acetyloxy)ethoxymethyl-6-chloro-9H-purin-2-ylacetamide

Professional Introduction to N-9-2-(Acetyloxy)ethoxymethyl-6-chloro-9H-purin-2-ylacetamide (CAS No: 120356-08-3)

N-9-2-(Acetyloxy)ethoxymethyl-6-chloro-9H-purin-2-ylacetamide, with the CAS number 120356-08-3, is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the purine derivative class, a group of molecules known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly its N-9 and 2-(acetyloxy)ethoxymethyl substituents, contribute to its distinctive chemical properties and biological interactions.

The molecular structure of N-9-2-(Acetyloxy)ethoxymethyl-6-chloro-9H-purin-2-ylacetamide encompasses a purine core, which is a fundamental scaffold in many bioactive molecules. The presence of a chloro group at the 6-position and an acetamide moiety at the 2-position further enhances its reactivity and potential utility in synthetic chemistry. These structural elements not only influence the compound's solubility and stability but also play a crucial role in its interactions with biological targets.

In recent years, there has been growing interest in purine derivatives due to their involvement in various biological pathways. Purines are essential components of nucleic acids and play critical roles in cellular signaling processes. Compounds like N-9-2-(Acetyloxy)ethoxymethyl-6-chloro-9H-purin-2-ylacetamide are being explored for their potential to modulate these pathways, offering promising avenues for the development of new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Research has indicated that purine derivatives can exhibit anti-inflammatory, antiviral, and anticancer properties. The specific modifications present in N-9-2-(Acetyloxy)ethoxymethyl-6-chloro-9H-purin-2-ylacetamide may enhance its efficacy in targeting specific disease mechanisms. For instance, studies have shown that similar purine-based compounds can inhibit enzymes involved in cancer cell proliferation and survival.

The synthesis of N-9-2-(Acetyloxy)ethoxymethyl-6-chloro-9H-purin-2-ylacetamide involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the N-9 substituent and the 2-(acetyloxy)ethoxymethyl group necessitates careful selection of reagents and reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently.

The pharmacological profile of this compound is being actively investigated in preclinical studies. Researchers are focusing on understanding how it interacts with biological targets at the molecular level. High-throughput screening techniques have been utilized to identify potential binding sites and assess binding affinities. These studies aim to provide insights into the compound's mechanism of action and its potential therapeutic benefits.

In addition to its pharmacological applications, N-9-2-(Acetyloxy)ethoxymethyl-6-chloro-9H-purin-2-ylacetamide also holds promise in the field of drug discovery. Its unique structure makes it a valuable scaffold for designing novel analogs with enhanced properties. By modifying specific functional groups, researchers can fine-tune the compound's pharmacokinetic and pharmacodynamic characteristics, making it more suitable for clinical use.

The regulatory landscape for such compounds is stringent but well-defined, ensuring that they meet rigorous safety and efficacy standards before being approved for clinical use. Manufacturers must adhere to Good Manufacturing Practices (GMP) and undergo thorough testing to demonstrate the safety and effectiveness of their products. This rigorous process ensures that patients receive high-quality medications that have been thoroughly evaluated.

The future prospects for N-9-2-(Acetyloxy)ethoxymethyl-6-chloro-9H-purin-2-y acetamide are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are essential to accelerate the development process. By leveraging cutting-edge technologies and innovative research approaches, scientists hope to unlock the full potential of this compound and other purine derivatives.

In conclusion, N - 9 - 2 - (acetyloxy) ethoxymethyl - 6 - chloro - 9 H - purin - 2 - y lacetamide (CAS No: 120356 - 08 - 3) is a remarkable chemical entity with significant implications for pharmaceutical research and development. Its unique structure, combined with its promising biological activities, makes it a valuable candidate for further investigation. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in shaping the future of medicine.